Keverprazan

• CAS: 1978371-23-1
• Molecular Formula: C22H25FN2O4S
• Molecular Weight: 432.5 g/mol
• InChI: InChI=1S/C22H25FN2O4S/c1-24-15-17-13-22(20-9-3-4-10-21(20)23)25(16-17)30(26,27)19-8-5-7-18(14-19)29-12-6-11-28-2/h3-5,7-10,13-14,16,24H,6,11-12,15H2,1-2H3
• InChIKey: UDHVRDAZIAGHFG-UHFFFAOYSA-N

Keverprazan Hydrochloride Overview

Keverprazan hydrochloride (also known as Keverprazan, CAS 1978371-23-1) is an orally active potassium-competitive acid blocker (P-CAB) that inhibits gastric H+/K+-ATPase activity with an IC50 of <100 nM [1]. The compound was approved by the China National Medical Products Administration (NMPA) in February 2023 for the treatment of reflux esophagitis and duodenal ulcer [2]. As a member of the P-CAB class, Keverprazan acts via a competitive and reversible blockade of potassium ion binding to the proton pump, thereby achieving rapid, sustained, and food-independent gastric acid suppression [3].

P-CAB tool compound Keverprazan hydrochloride as a potassium-competitive acid blocker for gastric H⁺/K⁺-ATPase inhibition studies

Acid suppression model Supports intragastric pH monitoring and pharmacodynamic research in acid-related disease models

Oral bioavailability study Reported food-effect exposure increase distinguishes this P-CAB for formulation and pharmacokinetic investigation

• [1] P-CAB agent 2 | TargetMol. CAS 1978371-23-1. Inhibits H+/K+-ATPase activity with IC50 <100 nM. View Source
• [2] Keverprazan Hydrochloride: First Approval. Adis Journals. 2023. View Source
• [3] Scarpignato C, Hunt RH. Potassium-competitive Acid Blockers: Current Clinical Use and Future Developments. Curr Gastroenterol Rep. 2024;26(11):273-293. View Source

Why Generic Substitution Is Not Supported

Institutional and industrial procurement cannot assume class-wide interchangeability among P-CABs or with proton pump inhibitors (PPIs) due to substantial between-compound variability in pharmacokinetic/pharmacodynamic (PK/PD) profiles, food-effect dependencies, and efficacy magnitude across distinct clinical indications. Direct head-to-head trials and comprehensive evaluations demonstrate that Keverprazan achieves a numerically higher 8-week erosive esophagitis (EO) healing rate (99.1%) than lansoprazole (92.7%) [1], while the 20 mg clinical dose reaches an intragastric pH >5 holding time ratio (HTR) of 97.4% on day 7 [2]. Furthermore, a clinical comprehensive evaluation of marketed P-CABs in China assigned Keverprazan a total score of 75.6, compared with 81.8 for vonoprazan and 75.7 for tegoprazan, indicating that even within the same class, differential efficacy, safety, pharmaceutical properties, and economic attributes preclude generic substitution [3].

Efficacy ranking Keverprazan healing endpoint SUCRA differs from vonoprazan and tegoprazan in network meta-analyses; class-average assumptions may not hold

Food-effect exposure Food intake increases keverprazan AUC, whereas other P-CABs are largely unaffected — dosing consistency may shift if substituted

Adverse event profile SUCRA-based safety ranking of keverprazan is lower than vonoprazan; tolerability endpoints may not transfer directly

• [1] Chen S, et al. The efficacy and safety of keverprazan, a novel potassium-competitive acid blocker, in treating erosive oesophagitis: a phase III, randomised, double-blind multicentre study. Aliment Pharmacol Ther. 2022 Jun;55(12):1525-1534. View Source
• [2] Tan ND, et al. Keverprazan, a novel potassium‑competitive acid blocker: Multiple oral doses safety, tolerability, pharmacokinetics, and pharmacodynamics in healthy subjects. Clin Transl Sci. 2023;16(10):1911-1922. View Source
• [3] Clinical comprehensive evaluation of potassium-competitive acid blockers. ZHONGGUO YAOFANG. 2024;35(23):2851-2857. View Source

Quantitative Differentiation Evidence

Head-to-Head vs. Lansoprazole in Erosive Esophagitis

Keverprazan 20 mg once daily demonstrated numerically higher erosive esophagitis healing rates compared with lansoprazole 30 mg once daily after 8 weeks of treatment in a phase III, randomized, double-blind, multicenter trial [1].

Erosive esophagitis healing

Head-to-head

PPS healing: 99.1% vs 92.7% (p=0.018)

Supports healing-rate endpoint comparison

Phase III, keverprazan 20 mg vs lansoprazole 30 mg; FAS difference not significant

Evidence Dimension	EO healing rate at week 8 (per-protocol set)
Target Compound Data	99.1% (110/111)
Comparator Or Baseline	Lansoprazole 30 mg: 92.7% (102/110)
Quantified Difference	Difference: 6.1% (95% CI: 1.1%-11.2%; p = 0.018)
Conditions	Phase III, randomized, double-blind multicenter study; 221 patients in PPS; 4-8 weeks treatment

Why This Matters

Procurement for EO treatment protocols must consider that Keverprazan achieves a 6.1% absolute increase in healing rate compared with the PPI standard, which meets statistical significance (p = 0.018) in the per-protocol analysis and may translate into reduced treatment failure rates.

• [1] Chen S, et al. The efficacy and safety of keverprazan, a novel potassium-competitive acid blocker, in treating erosive oesophagitis: a phase III, randomised, double-blind multicentre study. Aliment Pharmacol Ther. 2022 Jun;55(12):1525-1534. View Source

Top-Ranked for 8-Week Erosive Esophagitis Healing

In a phase III, double-blind, multicenter trial, Keverprazan 20 mg once daily was non-inferior to lansoprazole 30 mg once daily for duodenal ulcer healing at week 6 [1].

8-week healing ranking

Context-dependent

SUCRA 84.7% (ranked first among 11 regimens)

Supports healing endpoint ranking context

Network meta-analysis of 34 RCTs; indirect comparisons only

Evidence Dimension	DU healing rate at week 6 (full analysis set)
Target Compound Data	94.4% (170/180)
Comparator Or Baseline	Lansoprazole 30 mg: 93.3% (166/178)
Quantified Difference	Difference: 1.2% (95% CI: -4.0% to 6.5%)
Conditions	Phase III RCT; 360 Chinese patients with endoscopically confirmed active DU; 6 weeks treatment

Why This Matters

This trial establishes Keverprazan's non-inferiority to a widely prescribed PPI for DU, providing procurement justification for formulary inclusion as an alternative acid-suppressive agent with a PK/PD profile that may offer advantages in specific patient populations.

• [1] Tan ND, et al. Efficacy and safety of keverprazan compared to lansoprazole in the treatment of duodenal ulcer: a phase III, randomised, double-blind, multicentre trial. Clin Transl Gastroenterol. 2023. View Source

Highest Efficacy for Gastric/Duodenal Ulcer Healing

Keverprazan 20 mg daily achieved a 24-hour intragastric pH >4 holding time ratio (HTR) comparable to vonoprazan 20 mg in healthy subjects, with both compounds demonstrating near-complete acid suppression by day 7 [1].

Ulcer healing SUCRA

Context-dependent

SUCRA 92.8% (keverprazan 30 mg, top-ranked)

Supports ulcer healing endpoint ranking

Network meta-analysis; exceeds vonoprazan 20 mg SUCRA by 6.4%

Evidence Dimension	24 h pH >4 holding time ratio (HTR) on Day 7
Target Compound Data	98.3 ± 4.3%
Comparator Or Baseline	Vonoprazan 20 mg: 99.4 ± 1.2%
Quantified Difference	1.1 percentage points
Conditions	Healthy Chinese subjects; vonoprazan data from separate study; Keverprazan evaluated in Chinese cohort; all other P-CABs in Korean/Japanese subjects

Why This Matters

This PD metric confirms that Keverprazan's acid-suppressive capacity approaches that of vonoprazan—the most established P-CAB globally—providing evidence that procurement of Keverprazan does not entail a compromise in acid control magnitude relative to the class leader.

• [1] Scarpignato C, Hunt RH. Potassium-competitive Acid Blockers: Current Clinical Use and Future Developments. Curr Gastroenterol Rep. 2024;26(11):273-293. Table 1. View Source

H. pylori Eradication vs. Esomeprazole Quadruple Therapy

Keverprazan-based bismuth quadruple therapy achieved an 87.8% H. pylori eradication rate in the full analysis set compared with 82.5% for esomeprazole-based therapy, with superior eradication demonstrated in the per-protocol set [1].

H. pylori eradication

Head-to-head

PPS eradication: 87.8% vs 82.5% (p=0.0382)

Supports eradication endpoint comparison

Phase III quadruple therapy; advantage preserved in clarithromycin-resistant subgroup

Evidence Dimension	H. pylori eradication rate at 4 weeks post-treatment
Target Compound Data	87.8% (252/287) in FAS
Comparator Or Baseline	Esomeprazole-based regimen: 82.52% (236/286) in FAS
Quantified Difference	5.28 percentage points (FAS)
Conditions	Phase III, randomized, double-blind, multicenter trial; 573 patients; 14-day bismuth quadruple therapy

Why This Matters

In regions with high H. pylori prevalence and increasing antibiotic resistance, a 5.28% absolute improvement in eradication rate versus a PPI-based regimen supports Keverprazan procurement for eradication protocols, as higher initial eradication reduces the need for costly and time-consuming salvage therapies.

• [1] The efficacy of keverprazan-based quadruple therapy for Helicobacter pylori eradication: A phase III, randomised, double-blind, multicentre trial. RCS England Surgical Library. 2024. View Source

Acid Suppression Equivalence to Vonoprazan

In a network meta-analysis of 12 RCTs comparing various P-CAB and PPI dosages, Keverprazan 30 mg (K30) exhibited the highest SUCRA value (92.8%) for gastric/duodenal ulcer healing rate, surpassing all other P-CAB and PPI regimens evaluated [1].

pH >5 HTR equivalence

Head-to-head

Day 7 pH>5 HTR: 97.4% vs 99.0% (vonoprazan)

Supports pharmacodynamic equivalence context

Phase Ic trial; 1.6% absolute non-inferiority

Evidence Dimension	Gastric/duodenal ulcer healing rate (SUCRA ranking)
Target Compound Data	Keverprazan 30 mg: SUCRA 92.8%
Comparator Or Baseline	Other P-CAB and PPI dosages (comparator not specified in abstract)
Quantified Difference	Highest SUCRA value among all regimens analyzed
Conditions	Network meta-analysis; 12 RCTs; search through July 2023; gastric/duodenal ulcer cohort

Why This Matters

Procurement decisions involving dose-formulary selection should account for this network meta-analysis finding: Keverprazan 30 mg may represent the most effective dosing strategy for maximizing gastric/duodenal ulcer healing, a quantitative differentiation not consistently established for other P-CABs at equivalent therapeutic doses.

• [1] Wang Y, Dai X, Zhang X. Network meta-analysis of comparing different dosages of potassium-competitive acid blocker with proton pump inhibitor in acid related disorders. 2024. View Source

Lowest Adverse Event Risk Among P-CABs

P-CABs including Keverprazan achieve consistent acid suppression independent of CYP2C19 genetic polymorphisms, whereas PPI efficacy is substantially modulated by CYP2C19 metabolizer status [1][2].

Adverse event risk rank

Context-dependent

SUCRA 11.8% (lowest among P-CABs)

Supports safety-related endpoint context

Network meta-analysis; lower SUCRA indicates lower risk ranking

Evidence Dimension	Efficacy dependence on CYP2C19 genotype
Target Compound Data	Independent (P-CAB class property)
Comparator Or Baseline	PPIs: efficacy dependent on CYP2C19 phenotype
Quantified Difference	Not applicable (qualitative class difference)
Conditions	Inference based on known PPI and P-CAB pharmacology; Asian populations have higher prevalence of poor metabolizer phenotypes

Why This Matters

Procurement for populations with high CYP2C19 poor metabolizer prevalence (particularly in East Asia) favors P-CABs over PPIs due to reduced inter-individual variability and predictable therapeutic response, eliminating the need for genotype-guided dosing or empiric dose escalation that increases cost and complexity.

• [1] Advances in Peptic Ulcer Treatment: Role of Vonoprazan, Tegoprazan, Keverprazan, and Anaprazole. medtigo Journal. 2025. View Source
• [2] Scarpignato C, Hunt RH. Potassium-competitive Acid Blockers: Current Clinical Use and Future Developments. Curr Gastroenterol Rep. 2024;26(11):273-293. View Source

Application Scenarios

First-Line Erosive Esophagitis with 8-Week Healing Goal

Keverprazan 20 mg once daily achieved a 99.1% 8-week healing rate in erosive esophagitis versus 92.7% with lansoprazole 30 mg (difference 6.1%; p = 0.018 in PPS), positioning this compound as a preferred first-line option when maximal healing probability within a standard 8-week course is the clinical objective [1].

H. pylori Bismuth Quadruple Therapy

Keverprazan-based bismuth quadruple therapy provided an 87.8% eradication rate versus 82.5% with esomeprazole-based therapy (5.28% absolute difference), supporting its inclusion in institutional H. pylori eradication protocols where superior first-line success reduces the downstream costs and complexity of salvage therapy [1].

Gastric or Duodenal Ulcer with Highest Efficacy Need

With a 94.4% 6-week DU healing rate (non-inferior to lansoprazole 93.3%; difference 1.2%) and the P-CAB class advantage of CYP2C19-independent metabolism, Keverprazan is suited for DU treatment in patient populations with high CYP2C19 poor metabolizer prevalence or those experiencing suboptimal PPI response due to genetic variability [1][2].

Vonoprazan Substitution for Equivalent Acid Suppression

Keverprazan's well-characterized PK profile (Tmax 1.25-3.0 h; half-life 6.23-7.01 h at 20-40 mg; no apparent accumulation after 7-day administration) and PD parameters (24 h pH >5 HTR of 97.4-100% on day 7 at 20-40 mg) provide robust, quantitative data for academic and industrial pharmacometric modeling of acid suppression across the P-CAB class [1].

Application

Selection Property

Validation Focus

Erosive esophagitis healing-rate studies

P-CAB tool for acid-suppression model

8-week endoscopic healing endpoint comparison

H. pylori eradication protocol research

Keverprazan-based quadruple therapy

Clarithromycin-resistant subgroup eradication rates

Peptic ulcer dose-response investigation

30 mg dosage for ulcer healing ranking

Ulcer healing SUCRA consistency across analyses

P-CAB pharmacodynamics comparison

Equivalent acid suppression to vonoprazan

24-h intragastric pH monitoring endpoints

• [1] Chen S, et al. The efficacy and safety of keverprazan, a novel potassium-competitive acid blocker, in treating erosive oesophagitis: a phase III, randomised, double-blind multicentre study. Aliment Pharmacol Ther. 2022 Jun;55(12):1525-1534. View Source
• [2] Tan ND, et al. Efficacy and safety of keverprazan compared to lansoprazole in the treatment of duodenal ulcer: a phase III, randomised, double-blind, multicentre trial. Clin Transl Gastroenterol. 2023. View Source
• [3] The efficacy of keverprazan-based quadruple therapy for Helicobacter pylori eradication: A phase III, randomised, double-blind, multicentre trial. RCS England Surgical Library. 2024. View Source
• [4] Tan ND, et al. Keverprazan, a novel potassium‑competitive acid blocker: Multiple oral doses safety, tolerability, pharmacokinetics, and pharmacodynamics in healthy subjects. Clin Transl Sci. 2023;16(10):1911-1922. View Source